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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzothiazole

Cat. No.: B104352

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
applications, and potential biological relevance of 2-Amino-6-methoxybenzothiazole,
identified by CAS number 1747-60-0. The information is compiled to support research and
development activities in medicinal chemistry, organic synthesis, and materials science.

Core Physicochemical and Pharmacological
Properties

2-Amino-6-methoxybenzothiazole is an organic compound featuring a benzothiazole
scaffold, a structure of interest in medicinal chemistry.[1] It is typically a solid at room
temperature and serves as a versatile intermediate in the synthesis of various organic
chemicals.[1][2]

Physicochemical Data

The key physicochemical properties of 2-Amino-6-methoxybenzothiazole are summarized
below for easy reference.
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Property Value Source

Molecular Formula CsHsN20S [21[3114]

Molecular Weight 180.23 g/mol [2][3][4]
Off-white to tan, beige, or

Appearance . . [SI6171I8]Ie]
grayish-lilac crystalline powder

Melting Point 165-167 °C [2][41[5]06]1[81[10][11][12]
240 °C[5][6][7][10][12] / 464 °F

Boiling Point Bliell7ot2] [3]
(decomposes)
Water: <0.1 g/100 mL at 21

Solubility °C[6][7][11][12]; Methanol:

Very slightly soluble[6][12]

Vapor Pressure 0.000142 mmHg at 25 °C [51[71[10]
Density ~1.24 g/cm?3 (rough estimate) [6][7118]
pKa 450 (+1) at 25 °C [6][12]

Refractive Index

~1.5690 (estimate)

[elel

Biological and Toxicological Data

The compound is noted for its role as a building block for molecules with potential biological
activity.[1][9] It has been investigated for its inhibitory effects on cancer cells and is used in the
synthesis of compounds with immunosuppressive properties.[1][4][13]
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Parameter

Value

Details Source

Biological Activity

Inhibitory properties
against human tumor

cell growth in vitro.

Used to treat cervical
cancer. The inhibition
of cell proliferation
may be mediated by [1114]
the hydroxyl group

interacting with methyl

ketones.

Acute Toxicity (LD50)

140 mg/kg

(intravenous, mouse)

[11]

Hazard Codes

Xn (Harmful), Xi
(Irritant)

[5]

Risk Statements

R22 (Harmful if
swallowed),
R36/37/38 (Irritating to
eyes, respiratory
system and skin),
R20/21/22 (Harmful
by inhalation, in
contact with skin and

if swallowed)

[5]

Safety Statements

S26 (In case of
contact with eyes,
rinse immediately with
plenty of water and
seek medical advice),
S36 (Wear suitable

protective clothing)

[5]

Experimental Protocols and Applications

2-Amino-6-methoxybenzothiazole is a key intermediate in several synthetic pathways.[5][11]

[12] Its primary applications include its use as a building block for Schiff bases, 4-
thiazolidinones, and dyes.[5][14][15]
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Synthesis of 2-Amino-6-methoxybenzothiazole

A common synthetic route involves the reaction of p-aminoanisole with potassium thiocyanate
in the presence of bromine.[11]

Protocol:

e Dissolve 0.1 mole of p-aminoanisole and 0.1 mole of potassium thiocyanate in 100 mL of
glacial acetic acid.

e Cool the mixture in an ice bath with stirring for 10-20 minutes.

e Slowly add a solution of 0.1 mole of bromine in glacial acetic acid dropwise, maintaining the
reaction temperature below 10 °C.

 After the addition is complete, continue stirring the reaction mixture at room temperature for
2-4 hours.

 Isolate and purify the product, 2-Amino-6-methoxybenzothiazole.

p-Aminoanisole +
Potassium Thiocyanate
in Glacial Acetic Acid

———2-Add-Bropwise |
Bromine in (<10°C)
Glacial Acetic Acid

1. Mix

Cooling (0-10°C)
& Stirring

Reaction Stirring
(Room Temp, 2-4h)

4. Isolate

2-Amino-6-methoxybenzothiazole
(CAS 1747-60-0)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-6-methoxybenzothiazole.

Applications in Organic Synthesis

This compound serves as a crucial starting material for more complex molecules.[11]

o Synthesis of Schiff Bases and 4-Thiazolidinones: It is a foundational building block for
creating novel series of these heterocyclic compounds, which are of interest for their
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pharmacological activities.[5][11][14]

o Synthesis of 2-Cyano-6-methoxybenzothiazole: This derivative is a key intermediate for the
synthesis of firefly luciferin, a compound widely used in biotechnology and diagnostics.[11]

e Sandmeyer Reaction: The compound can undergo a Sandmeyer reaction when heated with
isoamy! nitrite and copper(ll) bromide to produce 2-bromo-6-methoxybenzothiazole.

e Dye Intermediate: It is used in the manufacturing of cationic dyes, such as Cationic Brilliant
Blue RL and Cationic Yellow 2RL.[6][15]

2-Amino-6-methoxybenzothiazole
(CAS 1747-60-0)

Synthesis Intermediate Sandmeyer Reaction Dye Intermediate

Schiff Bases &
4-Thiazolidinones

Cationic Dyes
(e.g., Brilliant Blue RL)

2-Cyano-6-methoxybenzothiazole 2-Bromo-6-methoxybenzothiazole

Click to download full resolution via product page

Caption: Key synthetic applications of 2-Amino-6-methoxybenzothiazole.

Proposed Mechanism of Action in Cancer Cells

While detailed signaling pathways are not fully elucidated in the provided literature, a proposed
mechanism for its anti-tumor activity has been suggested. The inhibition of cancer cell
proliferation is thought to be mediated by the interaction of a hydroxyl group with methyl
ketones.[1][4] This interaction may interfere with critical cellular processes.
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Caption: Proposed mechanism for anti-proliferative activity.

Safety and Handling

2-Amino-6-methoxybenzothiazole is stable under normal conditions but may be sensitive to
light.[5][6][8][10][11] It is incompatible with strong oxidizing agents.[5][7][8][11] Standard
laboratory personal protective equipment, including gloves, eye shields, and a dust mask,
should be used when handling this compound. Store in a cool, dark, and dry place under an
inert atmosphere.[2][6][8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 1747-60-0: 2-Amino-6-methoxybenzothiazole | CymitQuimica [cymitquimica.com]
2. 2-amino-6-methoxybenzothiazole | 1747-60-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

3. 2-Amino-6-methoxybenzothiazole | CBH8N20OS | CID 15630 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-Amino-6-methoxybenzothiazole | 1747-60-0 | FA35370 [biosynth.com]

5. 2-Amino-6-methoxybenzothiazole CAS 1747-60-0 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

6. 2-Amino-6-methoxybenzothiazole Cas 1747-60-0 - Buy Azo dyes, Bactericide, Herbicide
Product on Boss Chemical [bosschemical.com]

7. echemi.com [echemi.com]
8. 6-methoxybenzo[d]thiazol-2-amine - SRIRAMCHEM [sriramchem.com]
9. chemimpex.com [chemimpex.com]

10. 6-methoxy-1,3-benzothiazol-2-amine1747-60-0,Purity96%_ChemBridge Corporation
[molbase.com]

11. 2-Amino-6-methoxybenzothiazole CAS#: 1747-60-0 [m.chemicalbook.com]

12. 2-Amino-6-methoxybenzothiazole | 1747-60-0 [chemicalbook.com]

13. 1747-60-0 | 2-Amino-6-methoxybenzothiazole | Ethers | Ambeed.com [ambeed.com]
14. scbt.com [scbt.com]

15. 2-Amino-6-methoxybenzothiazole CAS 1747-60-0-Dye Intermediate-Shandong Yifan
Chemical Technology co.,Ltd.- [sdyfchem.com]

16. 1747-60-0|2-Amino-6-methoxybenzothiazole|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 2-Amino-6-
methoxybenzothiazole (CAS 1747-60-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104352#cas-number-1747-60-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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